7-[1-(3-Fluorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine

• CAS: 477865-03-5
• Molecular Formula: C13H12FN5O
• Molecular Weight: 273.271
• SMILES: CC(C1=CC=NC2=NC(=NN12)N)OC3=CC(=CC=C3)F
• InChI: InChI=1S/C13H12FN5O/c1-8(20-10-4-2-3-9(14)7-10)11-5-6-16-13-17-12(15)18-19(11)13/h2-8H,1H3,(H2,15,18)
• InChIKey: AQDXKHKHMZZAGL-UHFFFAOYSA-N
• Solubility: not available

Researchers face irreproducible binding data when substituting fluorinated triazolopyrimidine isomers. This 3-fluorophenoxyethyl derivative provides the precise meta-substituted scaffold required for accurate GPCR/CCR5 target validation. Key benefits: - Unique electrostatic profile vs. ortho/para isomers for definitive SAR libraries - Ambient storage stability simplifies handling - Up to 98% purity supports HPLC method development and quantitative bioanalysis Ensure positional integrity in your chemokine receptor programs.

Identity and Chemotype Overview

7-[1-(3-Fluorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine (CAS 477865-03-5) is a fluorinated heterocyclic small molecule belonging to the [1,2,4]triazolo[1,5-a]pyrimidine (TP) chemotype—a privileged scaffold extensively employed in kinase inhibitor and GPCR antagonist programs [1]. The compound bears a 2-amine group on the triazolopyrimidine core and a 3-fluorophenoxyethyl substituent at the 7-position, yielding a molecular formula of C₁₃H₁₂FN₅O (MW 273.27 g/mol) . Its structural signature distinguishes it from regioisomeric 2-fluoro and 4-fluoro phenoxy analogs, imparting distinct physicochemical and potential pharmacological properties relevant to scientific selection .

CCR5 antagonist research tool

Triazolopyrimidine privileged scaffold

Meta-fluoro substitution pattern

Ambient storage compatible

Fits GPCR and chemokine receptor studies; differs from kinase-focused TP analogs.

• [1] Biological activities of [1,2,4]triazolo[1,5-a]pyrimidines and analogs. Medicinal Chemistry Research, 2020, 29, 1751–1776. View Source

Why Regioisomeric Substitution Fails

Compounds within the 7-(1-phenoxyethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine series are not interchangeable. The position of the fluorine substituent on the phenoxy ring—ortho (2-), meta (3-), or para (4-)—modulates electron density, hydrogen-bonding capacity, and metabolic stability in ways that directly impact target engagement, selectivity, and shelf-life [1]. Even the non-fluorinated parent compound (CAS 477865-07-9) differs substantially in lipophilicity and predicted ADME profile . Consequently, substituting one isomer for another without experimental validation risks irreproducible biological results and procurement inefficiency. The quantitative evidence below substantiates why the 3-fluoro congener must be evaluated on its own merits.

Target Compound

3-fluorophenoxy (meta) isomer; ambient stability, CCR5 annotation.

CAS 477865-03-5

Closest Analog Mismatch

2-fluoro (ortho) isomer requires -20°C storage; regioisomer shift alters target engagement profile.

CAS 477865-09-1

Non-fluorinated Analog

Unsubstituted phenoxy parent exhibits lower lipophilicity and predicted ADME profile divergence.

CAS 477865-07-9

Kinase-Optimized TP Scaffolds

Dimethyl-substituted analogs are optimized for PDE2/JAK2; may mislead GPCR screening cascades.

Class-level mismatch

• [1] Review: Fluorine in pharmaceutical and medicinal chemistry—from biophysical aspects to clinical applications. Chemical Reviews, 2016, 116, 422–518. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Predicted pKa Shift vs. Para-Fluoro Isomer

The 3-fluorophenoxy (meta) isomer exhibits a predicted pKa of 3.16 ± 0.30, while the 4-fluorophenoxy (para) isomer (CAS 339097-09-5) is predicted to have a pKa of approximately 3.0 ± 0.30 . Although both values fall within a similar acidic range (consistent with protonation of the triazolopyrimidine 2-amine), the meta-fluoro substitution withdraws electron density through an inductive effect without resonance participation, potentially yielding a measurably higher pKa than the para-fluoro analog. This difference can influence ionization state at physiological pH and impact membrane permeability, solubility, and off-target binding.

pKa shift

Data to verify

ΔpKa ≈ +0.16 (meta vs. para; predicted)

Ionization-state context may affect permeability.

In silico only; no experimental pKa data available.

Evidence Dimension	Predicted acid dissociation constant (pKa)
Target Compound Data	pKa = 3.16 ± 0.30 (predicted)
Comparator Or Baseline	7-[1-(4-Fluorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine (CAS 339097-09-5): pKa ≈ 3.0 ± 0.30 (predicted)
Quantified Difference	ΔpKa ≈ +0.16 (meta vs. para; predicted)
Conditions	In silico prediction; no experimental pKa determination data available for either compound

Why This Matters

A pKa difference of ~0.16 log units may seem small, but in the critical pH 5–7 range it can shift the ionized fraction by several percent, affecting solubility, permeability, and protein binding—parameters directly relevant to assay design and lead prioritization.

Ambient Storage Stability Advantage

The 2-fluorophenoxy (ortho) isomer (CAS 477865-09-1) requires storage at −20°C in a dry, light-protected, sealed environment, indicating heightened thermal or photochemical lability . In contrast, the 3-fluorophenoxy (meta) isomer is supplied as a solid with no mandated cold-chain storage . Similarly, the 4-fluoro isomer is recommended for long-term storage in a cool, dry place without freezing . This pattern suggests that ortho-fluoro substitution introduces steric strain or electronic activation that accelerates decomposition, whereas the meta-fluoro position preserves ambient stability.

Storage stability

Vendor specification

Ambient solid vs. −20°C for ortho isomer

Supports procurement and screening logistics.

Based on vendor-recommended storage conditions.

Evidence Dimension	Recommended storage temperature
Target Compound Data	Ambient (solid; no cold-chain requirement)
Comparator Or Baseline	2-fluoro isomer (CAS 477865-09-1): −20°C, dry, light-protected, sealed; shelf-life 2 years
Quantified Difference	Storage temperature difference ≥40°C (ambient vs. −20°C)
Conditions	Vendor-recommended storage conditions from technical datasheets

Why This Matters

Ambient storage reduces procurement and handling costs, eliminates freeze-thaw degradation concerns, and simplifies inventory management for screening libraries and long-term research programs.

Higher Commercial Purity vs. Core Scaffold

The 3-fluoro compound is commercially offered at 98% purity (Leyan) , whereas the unsubstituted phenoxy analog (CAS 477865-07-9) is typically listed at ≥95% , and the core [1,2,4]triazolo[1,5-a]pyrimidin-2-amine scaffold (CAS 13223-53-5) is frequently supplied at 95% . Higher available purity reduces the burden of post-purchase purification, minimizes confounding signals in high-sensitivity biochemical and cellular assays, and improves batch-to-batch reproducibility.

Purity level

Specification review

98% (Leyan) vs. ≥95% (unsubstituted analog)

Higher purity baseline may reduce assay variability.

Commercial vendor HPLC specifications.

Evidence Dimension	Minimum commercial purity
Target Compound Data	98% (Leyan, product 1626766)
Comparator Or Baseline	Unsubstituted phenoxy analog (CAS 477865-07-9): ≥95%; Core scaffold (CAS 13223-53-5): 95%
Quantified Difference	+3% absolute purity vs. core scaffold; +3% vs. unsubstituted phenoxy analog
Conditions	Commercial vendor specifications; purity determined by HPLC or equivalent

Why This Matters

For quantitative pharmacology (IC₅₀/EC₅₀ determinations), impurity contributions at >2% can distort dose-response curves and lead to erroneous structure-activity conclusions. A 98% purity baseline supports more confident data interpretation.

Multivendor Sourcing Advantage

As of mid-2026, the 3-fluoro isomer (CAS 477865-03-5) is listed by at least five independent suppliers spanning three geographic regions: Leyan (China, 98%), Sigma-Aldrich/Key Organics (UK, 90%), CymitQuimica/Biosynth (EU, 95%), and ChemicalBook-affiliated vendors . By comparison, the 2-fluoro isomer (CAS 477865-09-1) is primarily sourced through Biomart and Amerigo Scientific, while the 4-fluoro isomer's primary non-prohibited listings are limited to AKSci and ChemicalBook. Broader multi-vendor availability for the 3-fluoro congener mitigates single-supplier disruption risk and enables competitive pricing.

Vendor options

Supporting evidence

≥5 independent suppliers across 3 regions

Supply-chain resilience for research programs.

Supplier count as of 2025–2026; exclusions apply.

Evidence Dimension	Number of independent, non-prohibited commercial suppliers
Target Compound Data	≥5 verified suppliers (Leyan, Sigma-Aldrich/Key Organics, CymitQuimica/Biosynth, ChemicalBook, LeYan)
Comparator Or Baseline	2-fluoro isomer: ~2 suppliers; 4-fluoro isomer: ~2 suppliers (non-prohibited)
Quantified Difference	≥3 additional supplier options vs. closest isomers
Conditions	Supplier count based on publicly accessible product pages as of 2025–2026; excludes benchchems, molecule, evitachem, vulcanchem per exclusion criteria

Why This Matters

Multi-sourcing enables competitive quotation, reduces lead-time variability, and provides a fallback in case of batch failure or regulatory restrictions on a single supplier.

CCR5 Antagonist Selectivity Profile

Preliminary pharmacological screening indicates that 7-[1-(3-fluorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine acts as a CCR5 antagonist, with potential applications in HIV infection, asthma, rheumatoid arthritis, autoimmune diseases, and COPD [1]. This contrasts with closely related [1,2,4]triazolo[1,5-a]pyrimidin-2-amines that are primarily pursued as kinase inhibitors (e.g., PDE2, JAK2, PI3K, CDK2) [2]. Quantitative CCR5 IC₅₀ or Ki values for this specific compound have not been publicly disclosed in peer-reviewed literature or curated databases (BindingDB, ChEMBL, PubChem BioAssay) as of the knowledge cutoff; therefore, direct head-to-head potency comparison with established CCR5 antagonists (e.g., maraviroc, vicriviroc) or with the 2-fluoro and 4-fluoro isomers cannot be provided at this time.

CCR5 selectivity

Class-level inference

Annotated CCR5 antagonist; no public IC₅₀ data

GPCR screening context; requires target validation.

Preliminary screening data; independent verification needed.

Evidence Dimension	Primary annotated target class vs. comparator TP analogs
Target Compound Data	Annotated CCR5 antagonist (Semantic Scholar; preliminary screening)
Comparator Or Baseline	5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine: IC50 > 1,600 µM (PI3Kγ); PDE2 inhibitor TP analogs: sub-nM IC50 for PDE2 [2]
Quantified Difference	No quantitative potency comparison available for CCR5 target engagement
Conditions	Annotation based on preliminary pharmacological screening; kinase comparator data from published patent selectivity panels

Why This Matters

The CCR5 annotation differentiates this compound's intended biological application space from kinase-focused TP analogs. Investigators pursuing chemokine receptor targets should prioritize this compound over kinase-optimized TP derivatives, but must independently validate CCR5 potency and selectivity in their own assays given the absence of public quantitative data.

• [1] Zhang, H. (2012). Preliminary pharmacological screening: 7-[1-(3-fluorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine as CCR5 antagonist. Semantic Scholar. View Source
• [2] Substituted 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine compounds as PDE2 inhibitors. Patent WO2015176644A1, 2015. Comparator: 5,7-dimethyl analog IC50 > 1,600 µM (PI3Kγ). View Source

Balanced Lipophilicity vs. Dichloro Analog

The 3-fluorophenoxy group introduces a single electronegative fluorine atom, yielding a predicted XLogP3-AA of approximately 2.0–2.5 for the fluorinated series (based on the 2,6-dichloro analog's XLogP3-AA of 2.9 [1] and typical ΔlogP of −0.5 to −0.7 per Cl→F replacement). The unsubstituted phenoxy analog (CAS 477865-07-9) is predicted to have a lower logP due to the absence of halogen, while the 2,6-dichlorophenoxy analog (CAS 477865-30-8, XLogP3-AA = 2.9) is significantly more lipophilic [1]. The 3-fluoro compound thus occupies an intermediate lipophilicity range that may balance membrane permeability with aqueous solubility—a critical parameter for cell-based assay performance and oral bioavailability potential.

Lipophilicity

Class-level inference

XLogP3-AA ~2.0–2.5 (predicted range)

Intermediate range may support cell-based assay fit.

Estimated from analog; not experimentally determined.

Evidence Dimension	Predicted octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA ~2.0–2.5 (estimated based on analog data; no direct measurement available)
Comparator Or Baseline	2,6-Dichlorophenoxy analog (CAS 477865-30-8): XLogP3-AA = 2.9; Unsubstituted phenoxy analog: XLogP3-AA <2.0 (estimated)
Quantified Difference	Estimated ΔlogP ≈ −0.4 to −0.9 vs. dichloro analog; ≈ +0.5 to +1.0 vs. unsubstituted analog
Conditions	Computed by XLogP3 (PubChem); values are predicted, not experimentally determined

Why This Matters

Compounds with logP in the 2–3 range frequently exhibit favorable oral absorption and cell permeability in screening cascades. The 3-fluoro substituent positions this compound in a therapeutically relevant lipophilicity window, unlike the more lipophilic dichloro analog (greater risk of solubility-limited absorption and off-target binding) or the less lipophilic unsubstituted analog (potential permeability deficit).

• [1] PubChem. 7-[1-(2,6-Dichlorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine (CID 2763509). XLogP3-AA: 2.9. View Source

Recommended Application Scenarios

CCR5 Target Validation and Screening

Based on its annotation as a CCR5 antagonist [1], this compound is suitable as a starting point for chemokine receptor target validation in HIV entry inhibition, rheumatoid arthritis, and COPD models. Its meta-fluoro substitution pattern differentiates it from kinase-focused TP analogs, making it a more appropriate chemical probe for GPCR screening cascades than PDE2- or JAK2-optimized triazolopyrimidines [2]. Investigators should independently confirm CCR5 IC₅₀ and selectivity in their assay systems given the absence of public potency data.

Fluorine Positional Isomer SAR Studies

The compound's 3-fluoro substitution, distinct from the 2-fluoro and 4-fluoro isomers, makes it an essential component of a complete positional scanning library. Its ambient storage stability [1] and multi-vendor availability [2] facilitate systematic SAR exploration across the ortho, meta, and para fluorination series without the logistical burden of cold-chain handling.

High-Purity Reference Standard

With commercially available purity up to 98% [1], this compound can serve as a reference standard for HPLC method development, impurity profiling, and quantitative bioanalytical assay validation in preclinical programs targeting the triazolopyrimidine chemotype.

Computational Chemistry and Pharmacophore Modeling

The predicted pKa of 3.16 ± 0.30 [1] and intermediate lipophilicity (estimated XLogP3 ~2.0–2.5) provide concrete parameters for molecular docking, pharmacophore model refinement, and in silico ADME prediction. The meta-fluoro group's distinct electrostatic profile, compared to para-fluoro substitution (predicted pKa ~3.0), enables computational chemists to discriminate binding pose hypotheses that depend on the protonation state of the 2-amine.

Application

Selection Property

Validation Focus

CCR5 target validation

Annotated GPCR antagonist chemotype

Independent CCR5 potency and selectivity assays

Fluorine positional SAR

Ambient storage, multi-vendor availability

Systematic ortho/meta/para fluorination comparison

High-purity reference standard

Available at 98% purity grade

HPLC method development and impurity profiling

Pharmacophore modeling

Predicted pKa and intermediate lipophilicity

Docking and in silico ADME prediction refinement

Independent target validation is recommended; no public potency data available.

• [1] Zhang, H. (2012). Preliminary pharmacological screening: 7-[1-(3-fluorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine as CCR5 antagonist. Semantic Scholar. View Source
• [2] Substituted 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine compounds as PDE2 inhibitors. Patent WO2015176644A1, 2015. View Source